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Compound of Interest

Compound Name: Nopco NXZ

Cat. No.: B1171978 Get Quote

Nopco NXZ is a widely utilized 100% active liquid defoamer, primarily employed in synthetic

latex emulsions and a variety of water-based formulations.[1][2] Characterized as a hazy amber

liquid, this industrial chemical additive plays a crucial role in controlling foam generation in

numerous applications, including paints, adhesives, and coatings.[1] While the precise,

proprietary chemical composition of Nopco NXZ is not publicly disclosed, available technical

documents and patents provide valuable insights into its function, applications, and handling.

Functional Role and Applications
The primary function of Nopco NXZ is to mitigate and eliminate foam, which can negatively

impact the quality and application of various chemical preparations. It is a critical component in

the manufacturing of:

Water-based paints and coatings: Nopco NXZ is incorporated into paint formulations to

prevent the formation of bubbles during mixing, application, and drying, ensuring a smooth

and uniform finish.[3] It is mentioned for use in fire retardant coating compositions and clear

acrylic concrete floor sealers.[1][4]

Adhesives and Sealants: In the production of water-based adhesives, Nopco NXZ ensures a

consistent and air-free product, which is essential for optimal bonding performance.[5]

Notably, it contains ingredients that comply with FDA regulations for use in adhesives

intended for food packaging.[2][6]
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Synthetic Latex Emulsions: As a defoamer for synthetic latex emulsions, Nopco NXZ
contributes to the stability and quality of the final polymer dispersion.[1]

Physical and Chemical Properties
Based on available information, the key properties of Nopco NXZ are summarized below.

Property Description

Physical State Liquid

Appearance Hazy amber

Activity 100% active defoamer

Primary Function Anti-foaming agent

Solubility Used in aqueous systems

A technical data sheet provides guidance on handling, stating that if Nopco NXZ is stored at

temperatures below 5°C, it may solidify or separate and should be warmed to 30-40°C and

mixed well before use.[7]

Compositional Context
While the exact chemical formula remains proprietary, the context of its use provides clues to

its general chemical nature. Nopco NXZ is utilized in formulations alongside a variety of other

chemical agents, including:

Binders: Such as low viscosity vinyl acrylic type emulsion polymers.[1]

Pigments and Extenders: Including titanium dioxide and calcium carbonate.[8]

Plasticizers: For example, 2,2,4-trimethyl-1,3-pentanediol monoisobutyrate (Texanol).[1]

Fungicides: Such as 2,4,5,6-tetrachloroisophthalonitrile (Nopcocide N-96).[1]

Dispersants, thickeners, and pH stabilizers.[1]
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This indicates that Nopco NXZ is designed to be compatible with a wide range of chemicals

commonly found in latex and water-based systems.

Due to the proprietary nature of the detailed chemical composition of Nopco NXZ, a complete

in-depth technical guide with experimental protocols and signaling pathways cannot be

provided. The information available is primarily from patents and technical data sheets that

describe its application and general properties rather than its specific molecular structure or a

detailed breakdown of its constituents. For precise compositional data, direct contact with the

manufacturer, San Nopco Ltd., would be necessary.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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